Cas no 89402-43-7 (5-Chloro-2,3-difluoropyridine)

5-Chloro-2,3-difluoropyridine is a versatile pyridine derivative characterized by its high purity and stability under various conditions. Its unique combination of halogen substitution sites enables it to serve as an intermediate for the synthesis of diverse compounds with potential applications in pharmaceuticals, agrochemicals, and fine chemicals production.
5-Chloro-2,3-difluoropyridine structure
5-Chloro-2,3-difluoropyridine structure
Product Name:5-Chloro-2,3-difluoropyridine
CAS No:89402-43-7
MF:C5H2ClF2N
MW:149.525887012482
MDL:MFCD04039314
CID:61265
PubChem ID:2783248
Update Time:2025-12-22

5-Chloro-2,3-difluoropyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-2,3-difluoropyridine
    • 2,3-DIFLUORO-5-CHLOROPYRIDIN
    • 2,3-DIFLUORO-5-CHLOROPYRIDINE
    • 2,3-Difluoro-5-Chloro
    • 2,3-Difulor-5-Chloropyridine
    • 2,3-DICHLORO-5-FLUORO PYRIDINE
    • 4-Nitrobenzyl chloride
    • Pyridine,5-chloro-2,3-difluoro-
    • 3-Chloro-5,6-difluoropyridine
    • 5-Chloro-2,3-Difluoropyridine96%
    • intermediate for Clodinafop-propargyl
    • 5-Chloro-2,3-difluoropyridine 98%
    • 5-Chloro-2,3-difluoropyridine (ACI)
    • CS-W003144
    • EC 410-090-7
    • NS00005305
    • C2113
    • DTXSID001008801
    • SCHEMBL47044
    • 89402-43-7
    • MFCD04039314
    • AKOS005064057
    • 5-chloro-2,3-difluoro-pyridine
    • 589402-43-7
    • Q-101460
    • DB-027547
    • AC-8181
    • UNII-NTR2GM7GHF
    • 2,3-DIFLUORO-5-CHLORO PYRIDINE
    • Pyridine, 5-chloro-2,3-difluoro-
    • DTXCID001435632
    • DB-292156
    • 2,3-Difluoro-5-chloropyridine; 3-Chloro-5,6-difluoropyridine;
    • 2,3-Difluoro-5-chloropyridine, 95%
    • FG-0488
    • Z1255442949
    • AC-23446
    • EN300-98067
    • NTR2GM7GHF
    • MDL： MFCD04039314
    • Inchi： 1S/C5H2ClF2N/c6-3-1-4(7)5(8)9-2-3/h1-2H
    • InChI Key： PERMDYZFNQIKBL-UHFFFAOYSA-N
    • SMILES： FC1C(F)=CC(Cl)=CN=1
    • BRN： 4177319

Computed Properties

  • Exact Mass: 148.98400
  • Monoisotopic Mass: 148.984
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 12.9A^2

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.442 g/mL at 25 °C
  • Melting Point: 47-49 C
  • Boiling Point: 135°C
  • Flash Point: Fahrenheit: 75.2 ° f
    Celsius: 24 ° c
  • Refractive Index: 1.4720-1.4760
  • PSA: 12.89000
  • LogP: 2.01320
  • Solubility: Unable to mix or difficult to mix in water

5-Chloro-2,3-difluoropyridine Security Information

  • Symbol: GHS02 GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H226,H302,H412
  • Warning Statement： P273
  • Hazardous Material transportation number：2810
  • WGK Germany：2
  • Hazard Category Code： 10-22-52/53
  • Safety Instruction： S23-S36-S61
  • Hazardous Material Identification： Xn
  • HazardClass：3
  • PackingGroup：III
  • Storage Condition：2-8°C
  • Risk Phrases：R22; R52/53
  • Packing Group：III

5-Chloro-2,3-difluoropyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Chloro-2,3-difluoropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
C2113-25g
5-Chloro-2,3-difluoropyridine
 89402-43-7 93.0%(GC)
25g
 ￥385.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
C2113-5g
5-Chloro-2,3-difluoropyridine
 89402-43-7 93.0%(GC)
5g
 ￥95.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
CT356-25g
5-Chloro-2,3-difluoropyridine
 89402-43-7 96%
25g
 ￥96.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
CT356-5g
5-Chloro-2,3-difluoropyridine
 89402-43-7 96%
5g
 ￥33.0 2022-05-30
Fluorochem
078576-10g
5-Chloro-2,3-difluoropyridine
 89402-43-7 95%
10g
 ￡10.00 2022-03-01
Fluorochem
078576-25g
5-Chloro-2,3-difluoropyridine
 89402-43-7 95%
25g
 ￡17.00 2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D100729-100g
5-Chloro-2,3-difluoropyridine
 89402-43-7 98%
100g
 ¥367.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D100729-25g
5-Chloro-2,3-difluoropyridine
 89402-43-7 98%
25g
 ¥115.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D100729-500g
5-Chloro-2,3-difluoropyridine
 89402-43-7 98%
500g
 ¥1693.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D100729-5g
5-Chloro-2,3-difluoropyridine
 89402-43-7 98%
5g
 ¥52.90 2023-09-03

5-Chloro-2,3-difluoropyridine Production Method

Production Method 1

16063-70-0 16063-70-0
89402-43-7 89402-43-7
Reaction Conditions
1.1 Reagents: Benzyltriethylammonium chloride ,  Potassium fluoride Solvents: Dimethyl sulfoxide ,  Hexane ;  6 h, 150 °C
Reference
A process for preparing fluoro-containing compounds
, China, , ,

Production Method 2

823-56-3 823-56-3
89402-43-7 89402-43-7
Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Cesium fluoride Solvents: 1-Butyl-3-methylimidazolium tetrafluoroborate ;  8 h, 200 mm Hg, 100 - 110 °C
Reference
Direct Formation of 2,3,5-Trichloropyridine and its Nucleophilic Displacement Reactions in Ionic Liquid
Zhong, Ping; Hu, Huanan; Guo, Shengrong, Synthetic Communications, 2004, 34(23), 4301-4311

Production Method 3

16063-70-0 16063-70-0
89402-43-7 89402-43-7
Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Potassium fluoride Catalysts: 18-Crown-6 Solvents: Sulfolane ;  120 °C → 200 °C; 3 h, 200 °C
Reference
Synthesis of 2, 3-difluoro-5-chloropyridine
Zheng, Jing; Zhang, Hao; Zhou, Hong-feng, Huaxue Shijie, 2007, 48(7), 425-427

Production Method 4

16063-70-0 16063-70-0
89402-43-7 89402-43-7
Reaction Conditions
Reference
α,β- And β,γ-difluoropyridine compounds employing potassium fluoride and/or cesium fluoride as the fluorinating agent
, European Patent Organization, , ,

Production Method 5

16063-70-0 16063-70-0
89402-43-7 89402-43-7
823-56-3 823-56-3
Reaction Conditions
1.1 Reagents: Potassium fluoride Catalysts: Tetraphenylphosphonium bromide Solvents: Benzonitrile
Reference
Preparation of fluorinated pyridines
, Japan, , ,

Production Method 6

16063-70-0 16063-70-0
89402-43-7 89402-43-7
Reaction Conditions
1.1 Reagents: Potassium fluoride Solvents: Toluene ,  Sulfolane ;  2 h, reflux
1.2 Catalysts: Pyridinium, 4-(dimethylamino)-1-(phenylmethyl)-, chloride (1:1) ;  4 h, 180 °C
Reference
Synthesis of 2,3-difluoro-5-chloropyridine by phase transfer catalysis
Wang, Yu; Chen, Qun; Sun, Fu-an; Liu, Chun-yan; He, Ming-yang, Huaxue Shiji, 2011, 33(1), 91-93

Production Method 7

16063-70-0 16063-70-0
89402-43-7 89402-43-7
Reaction Conditions
Reference
Pyridyl(oxy/thio)phenoxy compounds and herbicidal compositions
, European Patent Organization, , ,

Production Method 8

16063-70-0 16063-70-0
89402-43-7 89402-43-7
823-56-3 823-56-3
Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Potassium fluoride ,  Cesium fluoride Catalysts: 18-Crown-6 ,  Benzenemethanaminium, N,N,N-triphenyl-, chloride (1:1) Solvents: Toluene ,  Sulfolane ,  1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone ;  8 h, heated
1.2 12 h, 220 - 230 °C
Reference
Application of new blended catalyst for synthesizing of fluoro intermediate in herbicide industries
Ahmadi, A., Asian Journal of Chemistry, 2009, 21(9), 6651-6655

Production Method 9

89402-43-7 89402-43-7
823-56-3 823-56-3
Reaction Conditions
1.1 Reagents: 1-Butyl-3-methylimidazolium tetrafluoroborate Catalysts: Cuprous chloride Solvents: Acetonitrile ;  120 °C
2.1 Reagents: Potassium carbonate ,  Potassium fluoride ,  Cesium fluoride Solvents: 1-Butyl-3-methylimidazolium tetrafluoroborate ;  10 h, 200 °C
Reference
Direct Formation of 2,3,5-Trichloropyridine and its Nucleophilic Displacement Reactions in Ionic Liquid
Zhong, Ping; et al, Synthetic Communications, 2004, 34(23), 4301-4311

5-Chloro-2,3-difluoropyridine Raw materials

5-Chloro-2,3-difluoropyridine Preparation Products

5-Chloro-2,3-difluoropyridine Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:89402-43-7)5-Chloro-2,3-difluoropyridine
Order Number:sfd19096;1688832
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:89402-43-7)
Order Number:SFD787
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:02
Price ($):
Email:sales1@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:89402-43-7)2,3-二氟-5-氯吡啶
Order Number:LE1688832
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:33
Price ($):discuss personally
Email:18501500038@163.com

5-Chloro-2,3-difluoropyridine Spectrogram

13C NMR
13C NMR
1H NMR 300 MHz DMSO
1H NMR

5-Chloro-2,3-difluoropyridine Related Literature

89402-43-7 (5-Chloro-2,3-difluoropyridine) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:89402-43-7)5-Chloro-2,3-difluoropyridine
sfd19096;1688832
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
Email
Jiangsu Xinsu New Materials Co., Ltd
(CAS:89402-43-7)
SFD787
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email